4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• SMILES: CCC1=CC=C(C=C1)NCC2=CSN=N2
• InChI: InChI=1S/C11H13N3S/c1-2-9-3-5-10(6-4-9)12-7-11-8-15-14-13-11/h3-6,8,12H,2,7H2,1H3
• InChIKey: ZYGYTSRQIWUYJN-UHFFFAOYSA-N

4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline – Chemical Identity and Core Properties for Procurement Evaluation

4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline (CAS 1157063-41-6) is a synthetic small-molecule building block belonging to the 1,2,3-thiadiazole class of heterocyclic compounds . It features a para-ethyl-substituted aniline moiety connected via a methylene bridge to a 1,2,3-thiadiazol-4-yl ring system, with molecular formula C₁₁H₁₃N₃S and a molecular weight of 219.31 g/mol . The compound is commercially available at ≥95% purity from multiple vendors for research and further manufacturing use . Its physicochemical profile includes a computed LogP of 2.71 and a topological polar surface area (TPSA) of 37.81 Ų .

Compound Class 1,2,3-Thiadiazole building block Para-ethyl regioisomer for scaffold synthesis

Selection Context Regioisomer-controlled SAR studies Explicit para-substitution for lead optimization

Procurement Profile Non-halogenated ethyl analog Multi-vendor availability at ≥95% purity

Why 4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline Cannot Be Casually Replaced by In-Class Analogs

Within the N-(1,2,3-thiadiazol-4-ylmethyl)aniline series, even modest changes to the aniline ring substituent produce measurable differences in lipophilicity, polar surface area, and molecular topology that directly impact compound behavior in biological assays and synthetic workflows . The 4-ethyl substituent confers a distinct LogP (~2.71) compared to the 4-fluoro (lower lipophilicity, different hydrogen-bonding character) or 4-bromo (higher molecular weight, altered electronic profile) analogs . Furthermore, the position of the ethyl group on the aniline ring (ortho, meta, or para) yields regioisomers with different computed properties—for instance, the 2-ethyl isomer exhibits a higher XLogP3 of 2.8 and a substantially larger TPSA of 66.1 Ų [1]—meaning that ring-positional isomer substitution is not functionally equivalent. These property divergences directly affect solubility, membrane permeability, and target binding, making casual analog substitution a source of irreproducible results in lead optimization campaigns [1].

Target 4-Ethyl (para) isomer

Substitute Risk 2-Ethyl (ortho) / 3-Ethyl (meta)

Regioisomer substitution may shift TPSA by >28 Ų and lipophilicity, altering membrane permeability and target-binding profiles without a mass change.

Target 4-Ethyl (non-halogenated)

Substitute Risk 4-Fluoro / 4-Chloro / 4-Bromo analogs

Halogen introduction changes electronic profile and may add halogen-bonding interactions absent in the ethyl analog, altering SAR interpretation.

Target 4-Ethyl regioisomer

Substitute Risk Unconfirmed isobaric isomer

MS-based identity confirmation alone may not distinguish para, ortho, and meta isomers due to identical molecular weight; chromatographic authentication is required.

• [1] PubChem. 2-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline – Compound Summary. CID 43663929. Accessed 2026. View Source

Quantitative Differentiation Evidence for 4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline Against Its Closest Analogs

LogP Differentiation: 4-Ethyl vs. 4-Fluoro and 2-Ethyl Regioisomer Analogs

The computed LogP of 4-ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is 2.71 , placing it in a lipophilicity range favorable for membrane permeability while remaining below thresholds associated with poor aqueous solubility or promiscuous binding. The 4-fluoro analog (CAS 1157062-32-2) is expected to possess a markedly lower LogP due to the electron-withdrawing, polar nature of fluorine . Conversely, the 2-ethyl regioisomer (CAS 1157063-63-2) exhibits a higher computed XLogP3 of 2.8 [1], illustrating that both substituent identity and ring position modulate lipophilicity within this scaffold.

LogP Differentiation

Cross-study comparable

ΔLogP ≈ −0.09 (vs. 2-Ethyl regioisomer); directionally higher than 4-Fluoro analog

Supports lipophilicity-driven permeability ranking for scaffold prioritization.

Computed values; experimental LogP not reported.

Evidence Dimension	Computed lipophilicity (LogP / XLogP3)
Target Compound Data	LogP = 2.71 (Chemscene computational data)
Comparator Or Baseline	2-Ethyl regioisomer: XLogP3 = 2.8 (PubChem). 4-Fluoro analog: molecular formula C₉H₈FN₃S (lower carbon count, polar C–F bond indicative of reduced LogP vs. ethyl).
Quantified Difference	ΔLogP (4-ethyl vs. 2-ethyl) ≈ −0.09; directionally higher than 4-fluoro analog (exact LogP for 4-fluoro not computationally reported in available sources).
Conditions	Computed properties from vendor and PubChem databases; experimental determination not reported.

Why This Matters

A LogP difference of ~0.1–0.5 units between analogs can translate to measurable shifts in membrane permeability and off-target binding, directly impacting hit-to-lead prioritization and SAR interpretation.

• [1] PubChem. 2-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline – Computed Properties. XLogP3-AA = 2.8; TPSA = 66.1 Ų. CID 43663929. Accessed 2026. View Source

Topological Polar Surface Area (TPSA) Distinction Between Regioisomers

The 4-ethyl compound has a computed TPSA of 37.81 Ų , a value well below the commonly cited 140 Ų threshold for oral bioavailability and below the 90 Ų threshold for blood-brain barrier penetration. In contrast, the 2-ethyl regioisomer (ortho-substituted) has a computed TPSA of 66.1 Ų [1], a difference of approximately 28.3 Ų. This large disparity arises from the altered spatial orientation of the secondary amine and the thiadiazole ring relative to the ethyl group, which changes the accessible polar surface.

TPSA Distinction

Cross-study comparable

37.81 Ų (para) vs. 66.1 Ų (ortho) — ~75% higher TPSA for 2-ethyl regioisomer

Large TPSA gap may alter predicted oral absorption and CNS penetration profiles.

Computed properties; requires experimental validation.

Evidence Dimension	Computed topological polar surface area (TPSA)
Target Compound Data	TPSA = 37.81 Ų (Chemscene)
Comparator Or Baseline	2-Ethyl regioisomer: TPSA = 66.1 Ų (PubChem)
Quantified Difference	ΔTPSA = +28.3 Ų (2-ethyl vs. 4-ethyl). The 2-ethyl isomer has ~75% higher TPSA.
Conditions	Computed properties from vendor (Chemscene) and PubChem databases.

Why This Matters

A TPSA difference of this magnitude can alter predicted oral absorption and CNS penetration profiles, making the 4-ethyl isomer the preferred choice for programs where lower TPSA and higher membrane permeability are desired.

• [1] PubChem. 2-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline – Computed Properties. TPSA = 66.1 Ų; XLogP3-AA = 2.8. CID 43663929. Accessed 2026. View Source

Synthetic Accessibility and Commercial Availability Compared to 4-Bromo and 4-Chloro Analogs

4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is commercially available at ≥95% purity from multiple suppliers including Chemscene (Cat. CS-0296658, priced at approximately USD 1,338/5g for non-stock regions) and Leyan (Cat. 1367328, 95% purity, 5g规格) . The 4-bromo analog (CAS 1157062-22-0) and 4-chloro analog (various CAS numbers) are also commercially listed but may exhibit different supply stability due to the synthetic origins of the 4-substituted aniline precursors. The 4-ethyl variant benefits from the commercial availability of 4-ethylaniline as a cost-effective starting material, whereas halogenated analogs may require additional synthetic steps or face precursor supply constraints.

Synthetic Accessibility

Class-level inference

Multiple qualified suppliers; commodity 4-ethylaniline precursor available

Procurement context review suggests simpler synthetic entry vs. halogenated analogs.

Supplier data; supply-chain context to verify.

Evidence Dimension	Commercial availability and pricing
Target Compound Data	≥95% purity; MW 219.31; multiple suppliers (Chemscene, Leyan); 4-ethylaniline precursor commercially common.
Comparator Or Baseline	4-Bromo analog: MW ~269–284; 4-chloro analog: MW ~225–240. Both halogenated; may require specialized halogenated aniline precursors.
Quantified Difference	No direct purity-adjusted price comparison available across all analogs. 4-Ethyl offers a non-halogenated option with potentially simpler synthetic entry.
Conditions	Vendor catalog comparison; synthetic precursor analysis.

Why This Matters

For procurement decisions, the availability of multiple qualified suppliers and a straightforward synthetic route using commodity 4-ethylaniline reduces supply chain risk and cost compared to analogs requiring less common halogenated aniline precursors.

Regioisomeric Identity Confirmation: 4-Ethyl (Para) vs. 2-Ethyl (Ortho) and 3-Ethyl (Meta) Variants

The 4-ethyl (para) substitution pattern is structurally confirmed by the compound's IUPAC name, SMILES string (CCC1=CC=C(C=C1)NCC2=CSN=N2), and InChI Key . The 2-ethyl (ortho) regioisomer (PubChem CID 43663929, InChIKey SPXXMSKNKSUBJC-UHFFFAOYSA-N) and 3-ethyl (meta) regioisomer (CAS not specified; molecular formula C₁₁H₁₃N₃S, MW 219.31) are distinct chemical entities with different InChI Keys and SMILES representations [1]. All three share the same molecular formula (C₁₁H₁₃N₃S) and molecular weight (219.31), meaning that MS alone cannot distinguish them—chromatographic or NMR authentication is required.

Regioisomeric Identity

Head-to-head

InChI Key: ZYGYTSRQIWUYJN-UHFFFAOYSA-N (para); isobaric ortho/meta isomers share MW 219.31

MS alone insufficient; chromatographic or NMR authentication required for regioisomer confirmation.

Vendor structural data; PubChem cross-reference.

Evidence Dimension	Regioisomeric identity and structural authentication
Target Compound Data	Para (4-) substitution; SMILES: CCC1=CC=C(C=C1)NCC2=CSN=N2; InChI Key: ZYGYTSRQIWUYJN-UHFFFAOYSA-N (CymitQuimica); TPSA = 37.81 Ų.
Comparator Or Baseline	2-Ethyl (ortho): InChIKey SPXXMSKNKSUBJC; TPSA = 66.1 Ų. 3-Ethyl (meta): InChIKey HBLWZLNWUMKEJL; MW 219.31 (identical).
Quantified Difference	All three regioisomers are isobaric (MW 219.31). TPSA differs by +28.3 Ų (2-ethyl vs. 4-ethyl). InChI Keys are unique to each regioisomer.
Conditions	Vendor-provided structural data; PubChem computed properties.

Why This Matters

In SAR studies, inadvertent regioisomer substitution introduces uncontrolled variables. The 4-ethyl (para) isomer must be explicitly specified and authenticated, as MS-based identity confirmation cannot differentiate it from ortho or meta isomers.

• [1] PubChem. 2-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline – Compound Summary. CID 43663929. InChIKey: SPXXMSKNKSUBJC-UHFFFAOYSA-N. Accessed 2026. View Source

Hydrogen Bond Donor/Acceptor Profile and Rotatable Bond Count vs. Halogenated Analogs

The 4-ethyl compound possesses 1 hydrogen bond donor (the secondary amine N–H), 4 hydrogen bond acceptors (thiadiazole ring nitrogens and sulfur), and 4 rotatable bonds . The 4-fluoro analog (C₉H₈FN₃S) has the same H-donor count (1) but a different acceptor profile because the C–F bond can participate in distinct non-classical hydrogen bonding interactions not available to the C–C bond of the ethyl group . Rotatable bond count is identical (4) for the 2-ethyl isomer [1], but the spatial disposition differs due to ortho vs. para geometry. The presence of the ethyl group (versus halogen) also eliminates the potential for halogen bonding, a feature increasingly recognized in protein-ligand interactions that may be either advantageous or disadvantageous depending on the target.

H-Bond / Flexibility Profile

Class-level inference

H-donors: 1; H-acceptors: 4; Rotatable bonds: 4. No halogen bonding capability.

Ethyl side chain offers flexibility and distinct interaction profile vs. fluoro/chloro analogs.

Computed property context; target-dependent relevance.

Evidence Dimension	Hydrogen bond donor/acceptor count and molecular flexibility
Target Compound Data	H-donors: 1; H-acceptors: 4; Rotatable bonds: 4 (Chemscene). No halogen present.
Comparator Or Baseline	4-Fluoro analog: H-donors: 1; H-acceptors: 4 (including fluorine); Rotatable bonds: fewer than 4 (shorter substituent). 2-Ethyl isomer: H-donors: 1; H-acceptors: 4; Rotatable bonds: 4.
Quantified Difference	Rotatable bond count difference of ~1 between 4-ethyl and 4-fluoro (ethyl = 2 carbons, fluoro = 0 carbons in side chain).
Conditions	Computed properties from vendor and PubChem records.

Why This Matters

The absence of halogen bonding capability and the presence of a flexible ethyl side chain differentiate the 4-ethyl compound from halogenated analogs in structure-based drug design, offering an alternative interaction profile for targets where halogen bonds are disfavored or where ethyl group flexibility enhances induced-fit binding.

• [1] PubChem. 2-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline – Computed Properties. Rotatable Bond Count = 4; H Bond Donor Count = 1; H Bond Acceptor Count = 4. CID 43663929. Accessed 2026. View Source

Recommended Procurement Scenarios for 4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline Based on Quantitative Evidence

Medicinal Chemistry Lead Optimization Requiring Controlled Lipophilicity (LogP ~2.7) and Low TPSA

Programs optimizing CNS-penetrant or orally bioavailable candidates benefit from the compound's LogP of 2.71 and TPSA of 37.81 Ų, both of which fall within favorable drug-likeness ranges . The 4-ethyl substitution provides a measurable lipophilicity midpoint between the more polar 4-fluoro analog and the higher-LogP ortho-ethyl regioisomer (XLogP3 = 2.8), allowing fine-tuning of permeability without introducing halogen atoms [1].

Scaffold-Hopping and SAR Expansion Around the 1,2,3-Thiadiazole Pharmacophore

The 1,2,3-thiadiazole ring is a recognized pharmacophore in antifungal, antiviral, and anticancer research . The 4-ethylaniline variant expands SAR coverage of the para-alkyl substitution space, complementing existing 4-methyl, 4-fluoro, 4-chloro, and 4-bromo analogs. Its non-halogenated nature offers a distinct electronic and steric profile for systematic exploration of substituent effects on target binding [1].

Agrochemical Discovery Leveraging 1,2,3-Thiadiazole Plant Activator and Fungicidal Activity

1,2,3-Thiadiazole derivatives such as tiadinil are established plant activators and fungicides used in rice disease control . The 4-ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline scaffold provides a modular building block for constructing novel N-acyl-N-arylalaninate analogs or cinnamamide derivatives, with the 4-ethyl group modulating lipophilicity for optimal cuticular penetration and phloem mobility compared to more polar or bulkier substituents [1].

Chemical Biology Probe Development Requiring Defined Regioisomeric Identity

For target identification and chemical biology studies where probe specificity is paramount, the unambiguous para-substitution pattern is critical . The 4-ethyl isomer can be chromatographically resolved from its ortho and meta regioisomers, and its distinct InChI Key (ZYGYTSRQIWUYJN-UHFFFAOYSA-N) enables precise database registration and SAR tracking, reducing the risk of data misinterpretation due to isobaric isomer confusion [1].

Application

Selection Property

Validation Focus

Lead optimization (CNS / oral)

Controlled lipophilicity (LogP ~2.7) and low TPSA (37.81 Ų)

Permeability ranking vs. ortho-ethyl and 4-fluoro analogs

1,2,3-Thiadiazole SAR expansion

Non-halogenated para-alkyl substitution profile

Systematic substituent effect on target binding and selectivity

Agrochemical discovery (fungicide / plant activator)

Lipophilicity modulation for cuticular penetration

Phloem mobility and formulation compatibility screening

Chemical biology probe development

Defined para-regioisomeric identity with distinct InChI Key

Chromatographic authentication and SAR database tracking

• [1] PubChem. 2-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline – Compound Summary. XLogP3 = 2.8; TPSA = 66.1. CID 43663929. Accessed 2026. View Source